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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B082247

An In-depth Technical Guide to Disperse Red 60

This technical guide provides a comprehensive overview of the chemical structure, properties,
and experimental applications of Disperse Red 60 (C.I. 60756), an anthraquinone-based dye.
The information is intended for researchers, scientists, and professionals in drug development
and material science.

Chemical Structure and Identification

Disperse Red 60 is chemically known as 1-amino-4-hydroxy-2-phenoxyanthracene-9,10-dione.
[1][2] Its structure is characterized by an anthraquinone core with an amino, a hydroxyl, and a
phenoxy group attached.

Molecular Structure:
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Chemical Structure of Disperse Red 60
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Caption: Chemical structure of Disperse Red 60.
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Physicochemical Properties

Disperse Red 60 is a fine, deep-red powder.[2][3] It is characterized by its low solubility in

water but is soluble in various organic solvents such as dichloromethane.[1]

Property Value Reference
1-amino-4-hydroxy-2-
IUPAC Name phenoxyanthracene-9,10- [1][2]
dione
CAS Number 17418-58-5 [2]
Molecular Formula C20H13NO4 [4]
Molecular Weight 331.32 g/mol [4]
Appearance Fine deep-red powder [2][3]
Melting Point 185 °C [5]
Boiling Point 570.3 °C at 760 mmHg
Density 1.438 g/cm3
Insoluble in water; Soluble in
B dichloromethane, DMSO
Solubility ) [1][5]
(slightly), Methanol (very
slightly)
UV-Vis Absorption Max (Amax) 495 nm [6]

Experimental Protocols
Synthesis of Disperse Red 60

The synthesis of Disperse Red 60 is typically achieved through the condensation of 1-amino-

2-bromo-4-hydroxyanthracene-9,10-dione with phenol in an alkaline medium.[4][7]
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Reaction Conditions

Condensation Reaction
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Caption: Synthesis pathway of Disperse Red 60.
Methodology:

o Reactant Preparation: Prepare a solution of 1-amino-2-bromo-4-hydroxyanthracene-9,10-
dione and phenol.

e Reaction: The reaction is carried out in an alkaline medium, which facilitates the nucleophilic
substitution of the bromine atom by the phenoxy group.

« Purification: The resulting Disperse Red 60 is then purified, typically by recrystallization, to
remove any unreacted starting materials and byproducts.

Dyeing of Polyester Fabric

Disperse Red 60 is widely used for dyeing polyester fibers. The following is a general high-
temperature dyeing protocol.

Methodology:
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e Dye Bath Preparation: Prepare a dye bath containing Disperse Red 60, a dispersing agent,
and acetic acid to maintain a pH of 4.5-5.5.[8]

» Dyeing Process:
o Introduce the polyester fabric into the dye bath at 60°C.
o Gradually raise the temperature to 130°C.[8]

o Maintain this temperature for approximately 60 minutes to allow for dye diffusion and
fixation within the fibers.[8]

e Rinsing and Cleaning:
o Cool the dye bath to 70-80°C.
o Rinse the dyed fabric to remove unfixed dye.

o Perform a reduction clearing step using a solution of sodium hydrosulfite and sodium
hydroxide to improve wash fastness.

e Final Wash and Dry: Thoroughly wash the fabric with a non-ionic detergent and then dry.

Analytical Detection

The quantification and identification of Disperse Red 60, particularly in textile samples, can be
performed using UV-Visible spectrophotometry or more advanced techniques like Liquid
Chromatography-Mass Spectrometry (LC/MS).

UV-Visible Spectrophotometry:

o Sample Preparation: Extract the dye from the sample matrix using a suitable solvent (e.g.,

dichloromethane).

e Analysis: Measure the absorbance of the extracted solution at the maximum absorption
wavelength (Amax) of Disperse Red 60, which is approximately 495 nm.[6]
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» Quantification: Determine the concentration of the dye using a pre-established calibration
curve.

Liquid Chromatography-Mass Spectrometry (LC/MS):

o Sample Extraction: Extract the dye from the textile fiber using a solvent such as methanol or
acetonitrile, often assisted by ultrasonication.[9][10]

o Chromatographic Separation: Separate the components of the extract using a suitable HPLC
or UPLC system, typically with a C18 column.[10]

e Mass Spectrometric Detection: Detect and identify Disperse Red 60 and its potential by-
products based on their mass-to-charge ratio and fragmentation patterns.[9]

Textile Sample
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Caption: Analytical workflow for Disperse Red 60.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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